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Compound of Interest

DL-Threonine methyl ester
Compound Name:
hydrochloride

Cat. No.: B3421454

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS) and
should not be used for emergency response. Always consult the official SDS and follow
established laboratory safety protocols when handling any chemical.

Introduction

DL-Threonine methyl ester hydrochloride is a derivative of the essential amino acid
threonine, utilized primarily as a building block in peptide synthesis and in various biochemical
research applications. Understanding its safety profile is crucial for ensuring safe handling and
for the accurate interpretation of experimental results. This guide provides a comprehensive
overview of the available safety data, presented in a clear and accessible format for the target
audience. It is important to note that specific quantitative toxicological data for DL-Threonine
methyl ester hydrochloride is limited, and much of the available information is based on the
parent compound, L-threonine, and general principles of chemical safety.

Hazard Identification and Classification

DL-Threonine methyl ester hydrochloride is generally not classified as a hazardous
substance according to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS). However, as with any chemical, it should be handled with care.
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Potential Health Effects:

Eye Contact: May cause eye irritation.[1]

o Skin Contact: May cause skin irritation. Prolonged or repeated contact may be harmful if

absorbed through the skin.[1]

 Inhalation: May cause respiratory tract irritation.[1]

 Ingestion: May cause irritation of the digestive tract. The toxicological properties have not

been fully investigated, but it may be harmful if swallowed.[1]

Physical and Chemical Properties

A summary of the known physical and chemical properties of DL-Threonine methyl ester

hydrochloride is presented in the table below.

Property Value Reference
Molecular Formula CsH11NOs - HCI [2]
Molecular Weight 169.61 g/mol [2]

White to off-white crystalline
Appearance [3]

powder
Solubility Soluble in water [3]

Approximately 64 °C (for L-
Melting Point ) PP Y (
isomer)

[4]

Toxicological Data

Specific quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median

lethal concentration), for DL-Threonine methyl ester hydrochloride are not readily available

in published literature or safety data sheets. Many sources explicitly state that the toxicological

properties of this specific compound have not been fully investigated.[1]
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However, data for the parent amino acid, L-threonine, suggest a low order of toxicity. A four-
week rodent toxicity study on L-threonine indicated a No-Observed-Adverse-Effect Level
(NOAEL) of 854.3 mg/kg body weight per day (the only dose tested).[5][6] In a 13-week feeding
study in rats, the NOAEL for L-threonine was established as 3266.9 mg/kg body weight/day for
males and 3673.3 mg/kg body weight/day for females.

. Route of o
Substance Test Animal o ) Toxicity Value Reference
Administration

_ NOAEL: 854.3
L-Threonine Rodent Oral (4 weeks) [5][6]
mg/kg bw/day
NOAEL (male):
L-Threonine Rat Oral (13 weeks) 3266.9 mg/kg
bw/day

NOAEL (female):
L-Threonine Rat Oral (13 weeks) 3673.3 mg/kg
bw/day

Note: The absence of specific data for the methyl ester hydrochloride derivative necessitates a
cautious approach, assuming its toxicity profile could differ from the parent amino acid.

Experimental Protocols

Detailed experimental protocols for the safety testing of DL-Threonine methyl ester
hydrochloride are not publicly available. However, standardized guidelines from organizations
like the Organisation for Economic Co-operation and Development (OECD) are typically
followed for assessing the acute oral toxicity of chemical substances.

General Protocol for Acute Oral Toxicity Assessment
(Based on OECD Guidelines)

A generalized workflow for determining the acute oral toxicity of a substance like DL-Threonine
methyl ester hydrochloride, based on OECD Test Guidelines (e.g., TG 420, 423, 425), is
outlined below. The primary goal of these modern guidelines is to obtain information on the
acute toxicity of a substance while minimizing the number of animals used.
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Preparation Phase

Substance Characterization
(Purity, Stability)

Animal Selection and Acclimatization
(e.g., Rats, specified sex)

l

Dose Formulation
(Vehicle selection, concentration)

Limit Test (e.g., 2000 mg/kg)

[OECD TG 420/423]

Main Test (Stepwise Dosing)
[OECD TG 423/425]

l

Observation Period (14 days)
(Clinical signs, body weight)

Analysis and Reporting

Gross Necropsy

l

Data Analysis and Classification
(GHS Category)

Final Report

Click to download full resolution via product page

Generalized workflow for acute oral toxicity testing.
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Key Steps in the Protocol:

e Substance Characterization: The identity, purity, and stability of the DL-Threonine methyl
ester hydrochloride are confirmed.

¢ Animal Selection and Acclimatization: A suitable animal model, typically rats of a single sex
(often females as they can be slightly more sensitive), is chosen. The animals are
acclimatized to the laboratory conditions.

o Dose Formulation: The test substance is prepared in an appropriate vehicle (e.g., water, corn
oil) at the desired concentrations.

e Dosing: The substance is administered orally via gavage. The volume administered is based
on the animal's body weight.

» Observation: Animals are observed for signs of toxicity and mortality at regular intervals for
at least 14 days. Body weight is also monitored.

» Necropsy: At the end of the observation period, all animals are subjected to a gross
necropsy.

o Data Analysis: The results are used to classify the substance according to GHS for acute
toxicity.

Handling and Storage

To ensure safety, the following handling and storage procedures should be followed:
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Aspect Recommendation Reference

Use in a well-ventilated area.

Avoid generating dust. Wear

appropriate personal protective
Handling equipment (PPE), including [1107]

gloves, safety glasses, and a

lab coat. Wash hands

thoroughly after handling.

Store in a tightly sealed
container in a cool, dry place.
It is often recommended to
store at deep freeze
Storage [11[7]
temperatures (below -20°C).
Keep away from incompatible
materials such as strong

oxidizing agents.

First Aid Measures

In case of exposure, the following first aid measures are recommended:
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Exposure Route First Aid Measure Reference

Immediately flush eyes with
plenty of water for at least 15

Eye Contact _ _ [1]
minutes. Seek medical

attention.

Flush skin with plenty of water.
_ Remove contaminated
Skin Contact ) S [1]
clothing. If irritation develops,

seek medical attention.

Move to fresh air. If breathing

is difficult, administer oxygen.
Inhalation If not breathing, give artificial [1]

respiration. Seek medical

attention.

Do not induce vomiting. Never

give anything by mouth to an
Ingestion unconscious person. Rinse [1]

mouth with water. Seek

medical attention.

Signaling Pathways and Mechanism of Action

There is no specific information available in the scientific literature regarding the signaling
pathways or toxicological mechanisms of action for DL-Threonine methyl ester
hydrochloride. For amino acid derivatives in general, toxicity can arise from various
mechanisms, including interference with metabolic pathways, oxidative stress, or interaction
with cellular receptors. However, without specific studies on this compound, any discussion of
its mechanism of toxicity would be speculative.

The logical relationship for assessing the safety of a substance for which limited specific data is
available is depicted below.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.benchchem.com/product/b3421454?utm_src=pdf-body
https://www.benchchem.com/product/b3421454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

DL-Threonine Methyl Ester HCI

(Target Compound)
Analyze Consider
L-Threonine General Principles of Standardized Testing Protocols
(Parent Compound Data) Amino Acid Derivative Toxicity (e.g., OECD Guidelines)

Guide further testing

Preliminary Safety Assessment

Click to download full resolution via product page

Logical approach for preliminary safety assessment.

Conclusion

DL-Threonine methyl ester hydrochloride is a chemical with a limited specific toxicological
dataset. Based on the available information for its parent compound, L-threonine, it is expected
to have a low order of acute toxicity. However, the ester and hydrochloride moieties may alter
its biological properties, and therefore, it should be handled with appropriate caution in a
laboratory setting. The use of standard personal protective equipment and adherence to good
laboratory practices are essential to minimize any potential risks. For definitive risk
assessment, further toxicological studies following established guidelines would be required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3421454#dl-threonine-methyl-ester-hydrochloride-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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